(2Z,4Z)-5-carboxypenta-2,4-dienoate

• Molecular Formula: C6H5O4-
• Molecular Weight: 141.1 g/mol
• IUPAC Name: (2Z,4Z)-6-hydroxy-6-oxohexa-2,4-dienoate
• InChI: InChI=1S/C6H6O4/c7-5(8)3-1-2-4-6(9)10/h1-4H,(H,7,8)(H,9,10)/p-1/b3-1-,4-2-
• InChI Key: TXXHDPDFNKHHGW-CCAGOZQPSA-M
• Isomeric SMILES: C(=C\C(=O)O)\C=C/C(=O)[O-]
• Canonical SMILES: C(=CC(=O)O)C=CC(=O)[O-]

Description

(2Z,4Z)-5-carboxypenta-2,4-dienoate is a dicarboxylic acid monoanion that is the conjugate base of cis,cis-muconic acid. It has a role as a bacterial xenobiotic metabolite. It is a conjugate base of a cis,cis-muconic acid. It is a conjugate acid of a cis,cis-muconate.

Scientific Research Applications

Synthesis Techniques

• Efficient Synthetic Approaches : An efficient approach for synthesizing ethyl (2E,4E)- and (2E,4Z)-5-chloropenta-2,4-dienoates has been developed. This method is based on one-pot oxidation–olefination of (E)- and (Z)-3-chloroprop-2-en-1-ols (Shakhmaev et al., 2017).
• Stereoselective Synthesis : A two-step synthesis of ethyl-(2E,4Z)-deca-2,4-dienoate, involving Fe-catalyzed cross-coupling, highlights stereoselective methods for creating specific isomers (Shakhmaev et al., 2017).

Chemical Properties and Reactions

• Selective Synthesis of Dienoic Esters : Research demonstrates the highly selective synthesis of conjugated dienoic and trienoic esters using Pd-catalyzed alkenylation. This study provides insights into the selectivity and limitations of various synthesis methods (Wang et al., 2011).
• Structural Features for Inhibition Activity : A study on (2Z,4E)-5-phenylpenta-2,4-dienoic acid reveals its selective inhibition of root gravitropic bending, emphasizing the importance of the diene unit, carboxylic acid moiety, and aromatic ring (Shindo et al., 2020).

Applications in Material Science and Biology

• Novel Pyridine Betaines Synthesis : The synthesis of 5-Aryl-2-carboxy-5-(pyridin-1-ium-1-yl)penta-2,4-dienoates offers new insights into the creation of previously unknown pyridine betaines, with implications for material science (Golovanov et al., 2019).
• Potassium Sorbate Release in Packaging : Research into polyvinyl alcohol-bacterial cellulose films incorporating potassium (2E,4E)-hexa-2,4-dienoate demonstrates its potential as an antimicrobial agent in packaging materials (Jipa et al., 2012).